molecular formula (NPCl2)3<br>Cl6N3P3 B3422370 Phosphonitrilic chloride trimer CAS No. 25231-98-5

Phosphonitrilic chloride trimer

Cat. No. B3422370
CAS RN: 25231-98-5
M. Wt: 347.7 g/mol
InChI Key: UBIJTWDKTYCPMQ-UHFFFAOYSA-N
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Description

Phosphonitrilic chloride trimer, also known as Hexachlorocyclotriphosphazene, is a colorless solid with the molecular formula (NPCl2)3 . It has a cyclic, unsaturated backbone consisting of alternating phosphorus and nitrogen centers .


Synthesis Analysis

A phosphorus dendrimer with multiple amino groups was synthesized via a two-step reaction with phosphonitrilic chloride trimer and 4-acetamidophenol . The trinuclear nickel complex was subsequently prepared with the phosphorus dendrimer and nickel chloride hexahydrate as starting materials .


Molecular Structure Analysis

The molecule has a cyclic, unsaturated backbone consisting of alternating phosphorus and nitrogen centers . The molecular weight is 347.66 g/mol .


Chemical Reactions Analysis

Phosphonitrilic chloride trimer undergoes dehydrochlorination reactions with catechol and triethylamine to form tris (o-phenylenedioxy)phosphonitrile trimer and polymers . An unusual side reaction, involving phosphorus-nitrogen ring cleavage, yields the triethylamine salt of 2- (o-hydroxyphenoxy)-2,2’-spirobi [l,3,2-benzo .


Physical And Chemical Properties Analysis

Phosphonitrilic chloride trimer is a colorless solid with a density of 1.98 g/mL at 25 °C . It has a melting point of 112 to 114 °C .

Mechanism of Action

The mechanism of the reaction has not been resolved, but it has been suggested that PCl5 is found in its ionic form [PCl4]+ [PCl6]− and the reaction proceeds via nucleophilic attack of [PCl4]+ by NH3 (from [NH4]Cl dissociation). Elimination of HCl (the major side product) creates a reactive nucleophilic .

Safety and Hazards

Phosphonitrilic chloride trimer causes severe skin burns and eye damage . It is recommended to avoid contact with skin, eyes, or clothing and not to allow the material to contaminate the groundwater system .

properties

IUPAC Name

2,2,4,4,6,6-hexachloro-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/Cl6N3P3/c1-10(2)7-11(3,4)9-12(5,6)8-10
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBIJTWDKTYCPMQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

N1=P(N=P(N=P1(Cl)Cl)(Cl)Cl)(Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

(NPCl2)3, Cl6N3P3
Record name Hexachlorophosphazene
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Related CAS

25231-98-5
Record name 2λ5,4λ5,6λ5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexachloro-, homopolymer
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DSSTOX Substance ID

DTXSID4061331
Record name Hexachlorocyclotriphosphazene
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Molecular Weight

347.7 g/mol
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Product Name

Phosphonitrilic chloride trimer

CAS RN

940-71-6
Record name Hexachlorocyclotriphosphazene
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Record name Phosphonitrilic chloride trimer
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Record name 2.lambda.5,4.lambda.5,6.lambda.5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexachloro-
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Record name Hexachlorocyclotriphosphazene
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Record name 2,2,4,4,6,6-hexachloro-1,3,5-triaza-2,4,6-triphosphorine
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Record name HEXACHLOROCYCLOTRIPHOSPHATRIAZENE
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